Cas no 25682-88-6 (1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole, tetrahydro- (8CI,9CI))

• Product Name: 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole, tetrahydro- (8CI,9CI)
• CAS No: 25682-88-6
• MF: C₉H₁₆N₂
• CID: 254628
• Update Time: 2025-07-09

1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole, tetrahydro- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole,tetrahydro- (8CI,9CI)
• 7,10-Diaza[3.3.3]propellane
• 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole, tetrahydro- (8CI,9CI)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole, tetrahydro- (8CI,9CI)

1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole, tetrahydro- (8CI,9CI): A Comprehensive Overview

The compound with CAS No. 25682-88-6, commonly referred to as 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole, tetrahydro- (8CI,9CI), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyrroles, which are known for their unique structural properties and potential applications in various industries. The long-tail keywords such as "tetrahydro pyrrolopyrrole" and "propanopyrrolo[3,4-c]pyrrole" highlight its structural features and functional groups.

Recent studies have demonstrated that this compound exhibits remarkable electronic properties due to its conjugated π-system. Researchers have explored its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The tetrahydro designation in its name signifies the presence of hydrogen atoms in specific positions within the molecule, which plays a crucial role in its reactivity and stability. This has led to its consideration in drug discovery programs targeting specific biological pathways.

The synthesis of 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole involves a series of complex organic reactions. One of the most efficient methods reported in recent literature involves a tandem cyclization process under mild conditions. This approach not only enhances the yield but also ensures the preservation of the molecule's stereochemistry. The use of propanopyrrolo as a structural motif has been shown to improve solubility in organic solvents, making it more amenable for large-scale production.

In terms of applications, this compound has found utility in the development of novel materials with tailored electronic properties. For instance, it has been incorporated into polymer blends to enhance their thermal stability and mechanical strength. Additionally, its ability to form self-assembled monolayers has opened new avenues in surface chemistry and nanotechnology.

Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole with unprecedented accuracy. These simulations have revealed that the molecule exhibits a high degree of conjugation across its π-systems, which contributes to its exceptional electronic properties. Such insights have been instrumental in guiding experimental efforts toward optimizing its synthesis and application.

The tetrahydro derivative of this compound has also been explored for its potential in catalysis. Its ability to act as a Lewis acid catalyst has been demonstrated in various organic transformations, including aldol reactions and Michael additions. This property makes it a valuable tool in green chemistry initiatives aimed at reducing waste and improving efficiency.

Looking ahead, the future of 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole lies in its integration into emerging technologies such as flexible electronics and bio-inspired materials. Its unique combination of structural rigidity and electronic flexibility positions it as a promising candidate for next-generation devices. Ongoing research continues to uncover new applications and refine existing ones